Cas no 1538232-72-2 (N-methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine
• CAS No: 1538232-72-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6439765
• PubChem ID: 96848693
• Update Time: 2025-10-28

N-methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine
• N-methyl-N-[(3-methylpyridin-4-yl)methyl]hydroxylamine
• 1538232-72-2
• EN300-1777563

• Inchi： 1S/C8H12N2O/c1-7-5-9-4-3-8(7)6-10(2)11/h3-5,11H,6H2,1-2H3
• InChI Key： SVKHRALUJKARBN-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4Ų

Additional information on N-methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine

N-Methyl-N-(3-Methylpyridin-4-Yl)Methylhydroxylamine: A Comprehensive Overview

N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine, also known by its CAS number 1538232-72-2, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of hydroxylamine, which is widely used in various chemical reactions, including the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound features a hydroxylamine group (-NHOH) attached to a methyl group and a 3-methylpyridin-4-yl group, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic compounds, which are essential components of many drugs. The compound's ability to undergo various transformations, such as nucleophilic substitutions and condensations, has made it a valuable tool in medicinal chemistry.

One of the most notable applications of this compound is in the synthesis of pyridine derivatives. Pyridines are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The presence of the 3-methylpyridin-4-yl group in N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine provides a platform for further functionalization, enabling the creation of diverse pyridine-based molecules with potential therapeutic applications.

Moreover, N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine has been employed in the development of novel materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on its role as a precursor for conjugated polymers, which are used in applications such as light-emitting diodes (LEDs) and solar cells.

The synthesis of N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of the hydroxylamine group is achieved through nucleophilic substitution or other suitable methods. Optimization of reaction conditions has been a focus area for chemists aiming to improve yields and reduce costs.

In terms of toxicity and environmental impact, studies have shown that N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine exhibits low toxicity under normal handling conditions. However, like many chemicals, it should be handled with care to minimize exposure risks. Its environmental fate and degradation pathways are areas that require further investigation to ensure sustainable use.

Looking ahead, the demand for N-Methyl-N-(3-methylpyridin-4-yl)methylhydroxylamine is expected to grow as its applications in drug discovery and materials science continue to expand. Researchers are actively exploring new synthetic routes and modification strategies to enhance its utility further. The compound's versatility and compatibility with modern synthetic techniques position it as an important player in the chemical industry.